4-[(3-bromobenzoyl)amino]butanoic acid

• IUPAC Name: 4-[(3-bromobenzoyl)amino]butanoic acid
• InChI: InChI=1S/C11H12BrNO3/c12-9-4-1-3-8(7-9)11(16)13-6-2-5-10(14)15/h1,3-4,7H,2,5-6H2,(H,13,16)(H,14,15)
• InChI Key: DJLPSBADDUQCSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NCCCC(=O)O
• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol

Description

4-[(3-bromobenzoyl)amino]butanoic acid, also known as BBABA, is a chemical compound that has been widely used in scientific research for its pharmacological properties. BBABA is a synthetic compound that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-[(3-bromobenzoyl)amino]butanoic acid is not fully understood. However, it has been suggested that this compound may work by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators. By inhibiting these enzymes, this compound may reduce inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3-bromobenzoyl)amino]butanoic acid in lab experiments is its pharmacological properties. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties, making it a useful compound for studying these conditions. However, one limitation of using this compound in lab experiments is its synthetic nature. This compound is not a naturally occurring compound, which may limit its relevance to biological systems.

Future Directions

There are several future directions for the use of 4-[(3-bromobenzoyl)amino]butanoic acid in scientific research. One direction is to further study its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of inflammatory conditions such as arthritis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

4-[(3-bromobenzoyl)amino]butanoic acid can be synthesized using various methods. One of the most common methods involves the reaction of 3-bromobenzoyl chloride with 4-aminobutanoic acid in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

4-[(3-bromobenzoyl)amino]butanoic acid has been used in various scientific research studies due to its pharmacological properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.